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Compound of Interest

Compound Name: Europium

Cat. No.: B1194849

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions and handling
procedures for europium metal. Given its high reactivity, a thorough understanding of its
properties is crucial for maintaining a safe laboratory environment. This document outlines the
physical and chemical hazards associated with europium and provides detailed
recommendations for its storage, use, and disposal.

General Safety and Hazard Information

Europium is a soft, silvery-white lanthanide metal that is highly reactive.[1][2] It is the most
reactive of the rare earth elements and readily oxidizes in air.[1][3] The metal is soft enough to
be cut with a knife.[1] Due to its reactivity, europium should be handled with significant care to
prevent fire, explosion, and exposure.

GHS Hazard Classification

Hazard Class Category Hazard Statement

Flammable Solids 1 H228: Flammable solid[4][5]

Substances and mixtures ]

o ] H261: In contact with water
which, in contact with water, 1

) releases flammable gas[4][5]
emit flammable gases
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Signal Word:Danger[4][5]

Precautionary Statements

A summary of key precautionary statements associated with europium handling is provided
below:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4][5]

P223: Do not allow contact with water.[4]

P231+P232: Handle under inert gas. Protect from moisture.[4][5]

P370+P378: In case of fire: Use Class D dry chemical extinguishing agent for extinction.[4]

P422: Store contents under inert gas.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of europium is presented in the table
below. Understanding these properties is fundamental to its safe handling.

Property Value

Appearance Silvery-white metal[1]
Odor Not determined[4]
Melting Point 822 °C (1512 °F)[4][6]
Boiling Point 1527 °C (2781 °F)[4][7]
Density 5.25 g/cm?3[4]

Solubility in Water Decomposes[4]
Autoignition Temperature 150 to 180 °C in air[1][3]

Reactivity and Incompatibility
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Europium is the most chemically reactive of the lanthanide elements.[1] Its high reactivity
presents significant hazards that must be carefully managed.

Reactivity with Air and Moisture

Europium rapidly oxidizes in air, forming a dark oxide layer.[1] Finely divided europium metal
may ignite spontaneously in air.[4] It reacts with water to release flammable hydrogen gas and
form europium hydroxide.[3][4] This reaction is vigorous and can be hazardous.

Incompatible Materials

To prevent hazardous reactions, europium should not be stored or handled with the following
materials:

Water/Moisture[4][5]

Air[4][5]

Strong acids[4][5]

Acid chlorides[4][5]

Strong oxidizing agents[4][5]

Halogens[4][5]

The following diagram illustrates the primary reactivity hazards of europium.
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Caption: Europium Reactivity Hazards

Health Hazard Information

While europium is considered to be mildly toxic, the primary health concerns are related to
irritation and the inhalation of dust.[3] The toxicological properties of europium metal are not
fully known.[4]

Routes of Exposure and Symptoms

 Inhalation: May cause respiratory irritation.[5] Long-term exposure to dust may lead to lung
damage.[8]

o Skin Contact: May cause irritation, particularly to abraded skin.[5][9]
o Eye Contact: May cause irritation.[4][5]

 Ingestion: While not a primary route of occupational exposure, ingestion may be harmful.[8]
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Exposure Limits

Currently, there are no established Permissible Exposure Limits (PEL) from the Occupational
Safety and Health Administration (OSHA) or Threshold Limit Values (TLV) from the American
Conference of Governmental Industrial Hygienists (ACGIH) for europium metal.[4]

Handling and Storage Procedures

Due to its high reactivity, strict handling and storage protocols are mandatory.

Engineering Controls

 Inert Atmosphere: All handling of europium metal should be conducted in an enclosed,
controlled process under a dry, inert atmosphere such as argon.[4][5] A glovebox is highly
recommended.

o Ventilation: Use local exhaust ventilation to maintain exposure to airborne dust and fumes at
low levels.[4]

Personal Protective Equipment (PPE)

The following PPE should be worn when handling europium:
o Eye Protection: Chemical splash-proof goggles.[4]
o Skin Protection: Flame-retardant protective work clothing and rubber gloves.[4][5]

o Respiratory Protection: A NIOSH/MSHA-approved respirator should be worn when high
concentrations of dust are present.[4]

Storage

 Store in tightly-closed containers under an inert gas like argon or in mineral oil.[4][5]
e The storage area should be cool, dry, and well-ventilated.[9]
o Keep away from all sources of ignition, including heat, sparks, and open flames.[4][5]

o Store away from incompatible materials.[9]
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The following workflow illustrates the recommended handling procedure for europium in a
laboratory setting.

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Inert Atmosphere Workspace
(e.g., Argon-filled Glovebox)

Transfer Europium from Storage
to Inert Workspace

Perform Experimental Procedure

Return Unused Europium
to Proper Storage

Clean Workspace and Tools
(Using Non-Reactive Methods)

Dispose of Waste According
to Regulations

Doff PPE
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Caption: Laboratory Handling Workflow for Europium

Emergency Procedures
Fire Fighting Measures

o Extinguishing Media: Use a Class D dry powder extinguishing agent.[4][5] Sand or carbon
dioxide may also be used.[9]

e Unsuitable Extinguishing Media:DO NOT USE WATER.[4][5] The reaction with water will
produce flammable hydrogen gas, intensifying the fire.

o Protective Equipment: Firefighters should wear a full-face, self-contained breathing
apparatus (SCBA) and full protective clothing.[4]

Spill Response

o Eliminate Ignition Sources: Immediately remove all sources of heat, sparks, and flames from
the spill area.[4]

 |solate the Area: Isolate the spill area and provide ventilation.[5]
e Cleanup:
o Do not use water for cleanup.[4][5]

o Use non-sparking tools and natural bristle brushes to sweep or scoop the spilled material.

[41[5]
o Place the spilled material into a closed, labeled container for disposal.[4][5]

o Personal Protection: Wear appropriate respiratory and protective equipment during cleanup.

[4]

The decision-making process for responding to a europium spill is outlined in the diagram
below.
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Caption: Europium Spill Response Flowchart
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First Aid Measures

Exposure Route First Aid Protocol

) Remove to fresh air. If breathing is difficult, give
Inhalation ) )
oxygen. Seek medical attention.[4][5]

Remove contaminated clothing. Brush material
) off the skin and wash the affected area with
Skin Contact . L
soap and water. Seek medical attention if

symptoms persist.[4][5]

Flush eyes with lukewarm water for at least 15

minutes, including under the upper and lower
Eye Contact . . .

eyelids. Seek medical attention if symptoms

persist.[4][5]

Quickly wipe material from the mouth and rinse
Ingestion with water. Do not induce vomiting. Seek

medical attention.[4][5]

Disposal Considerations

Europium waste must be treated as hazardous waste and disposed of in accordance with all
federal, state, and local regulations.[4][10] Do not dispose of europium waste in general
laboratory trash or down the drain.[4] Waste should be segregated and stored in clearly
labeled, sealed containers.[10] Contact your institution's environmental health and safety
department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Europium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194849#basic-handling-and-safety-precautions-for-
europium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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